Cas no 37481-18-8 (2-(3,4-dihydro-2H-quinolin-1-yl)ethanamine)

• Product Name: 2-(3,4-dihydro-2H-quinolin-1-yl)ethanamine
• CAS No: 37481-18-8
• MF: C₁₁H₁₆N₂
• MW: 176.258142471313
• MDL: MFCD06738984
• CID: 54716
• PubChem ID: 16783412
• Update Time: 2025-04-18

2-(3,4-dihydro-2H-quinolin-1-yl)ethanamine Chemical and Physical Properties

Names and Identifiers

• 2-(3,4-Dihydroquinolin-1(2H)-yl)ethanamine
• 2-(3,4-dihydro-2H-quinolin-1-yl)ethanamine
• 2-(3,4-DIHYDRO-2H-QUINOLIN-1-YL)-ETHYLAMINE
• N-(2-AMINOETHYL)-1,2,3,4-TETRAHYDROQUINOLINE
• 1-<2-Amino-ethyl>-1,2,3,4-tetrahydro-chinolin
• 2-(3,4-dihydroquinolin-1(2H)-yl)ethanamine(SALTDATA: 2HCl 0.2H2O)
• DTXSID50588424
• FT-0690615
• BS-25119
• 37481-18-8
• 2-(3,4-dihydroquinolin-1(2H)-yl)ethan-1-amine
• S10657
• 2-(3,4-Dihydro-2h-quinolin-1-yl)ethylamine
• AB28315
• SY040444
• A823694
• SCHEMBL4700805
• CS-0005454
• CHEMBL4073689
• 2-(3,4-dihydro-2H-quinolin-1-yl)ethanamine;2-(3,4-Dihydroquinolin-1(2H)-yl)ethanamine
• MFCD06738984
• 2-[3,4-Dihydroquinolin-1(2H)-yl]ethylamine
• EN300-58184
• AKOS000138725
• F2187-2208
• 2-(1,2,3,4-TETRAHYDROQUINOLIN-1-YL)ETHAN-1-AMINE
• N-(2-Aminoethyl)-1 pound not2 pound not3 pound not4-tetrahydroquinoline

• MDL： MFCD06738984
• Inchi： 1S/C11H16N2/c12-7-9-13-8-3-5-10-4-1-2-6-11(10)13/h1-2,4,6H,3,5,7-9,12H2
• InChI Key： ALWARSIRJIEZMK-UHFFFAOYSA-N
• SMILES： N1(CCN)C2C=CC=CC=2CCC1

Computed Properties

• Exact Mass: 176.13100
• Monoisotopic Mass: 176.131348519g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 158
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 29.3Ų

Experimental Properties

• Density: 1.045
• Melting Point: NA
• Boiling Point: 318.8 ℃ at 760 mmHg
• Flash Point: 318.8 °C at 760 mmHg
• Refractive Index: 1.564
• PSA: 29.26000
• LogP: 2.16320
• Vapor Pressure: 0.0±0.7 mmHg at 25°C

2-(3,4-dihydro-2H-quinolin-1-yl)ethanamine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Sealed in dry,2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Hydroquinolines